1-(2-benzyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

Specification

• CAS No.: 1306606-15-4
• Molecular Formula: C20H21ClN4O2
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 1-(2-benzyl-3,4-dihydro-1H-isoquinolin-5-yl)-5-methyltriazole-4-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C20H20N4O2.ClH/c1-14-19(20(25)26)21-22-24(14)18-9-5-8-16-13-23(11-10-17(16)18)12-15-6-3-2-4-7-15;/h2-9H,10-13H2,1H3,(H,25,26);1H
• Standard InChI Key: ORVRSFULJYYPSF-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC3=C2CCN(C3)CC4=CC=CC=C4)C(=O)O.Cl
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC3=C2CCN(C3)CC4=CC=CC=C4)C(=O)O.Cl

Introduction

Chemical Identity and Basic Properties

1-(2-benzyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride is identified by its unique chemical structure and several standard identifiers. This compound is registered with CAS number 1306606-15-4, making it readily identifiable in chemical databases and literature. The compound possesses the molecular formula C20H21ClN4O2, indicating its complex heterocyclic structure containing multiple nitrogen atoms, which are typical features in compounds of pharmacological interest. With a molecular weight of 384.87 g/mol, it falls within the range commonly considered for drug-like molecules, suggesting potential pharmaceutical applications.

The IUPAC name, 1-(2-benzyl-3,4-dihydro-1H-isoquinolin-5-yl)-5-methyltriazole-4-carboxylic acid; hydrochloride, provides a systematic nomenclature that precisely describes its chemical structure. This compound is also identifiable through its MDL Number MFCD18839061 and PubChem CID 54593475, which serve as important reference identifiers in chemical databases. Physically, the compound appears as a powder and is recommended to be stored at room temperature, indicating reasonable stability under standard laboratory conditions.

Identification Parameters

The following table summarizes the key identification parameters for this compound:

Parameter	Value
CAS Number	1306606-15-4
Molecular Formula	C20H21ClN4O2
Molecular Weight	384.87 g/mol
IUPAC Name	1-(2-benzyl-3,4-dihydro-1H-isoquinolin-5-yl)-5-methyltriazole-4-carboxylic acid; hydrochloride
MDL Number	MFCD18839061
PubChem CID	54593475
Physical Appearance	Powder
Storage Conditions	Room Temperature (RT)

Structural Identifiers

For computational chemistry and database searching, the compound is characterized by specific structural identifiers. The Standard InChI (International Chemical Identifier) for this compound is InChI=1S/C20H20N4O2.ClH/c1-14-19(20(25)26)21-22-24(14)18-9-5-8-16-13-23(11-10-17(16)18)12-15-6-3-2-4-7-15;/h2-9H,10-13H2,1H3,(H,25,26);1H, which provides a standardized digital representation of its chemical structure. The corresponding InChI Key is ORVRSFULJYYPSF-UHFFFAOYSA-N, which serves as a condensed digital identifier for database searching and exchange of chemical information.

Another important structural representation is the SMILES notation (Simplified Molecular Input Line Entry System): CC1=C(N=NN1C2=CC=CC3=C2CCN(C3)CC4=CC=CC=C4)C(=O)O.Cl. This linear string notation allows for concise representation of the chemical structure in computer-readable format, facilitating computational analysis and virtual screening.

Structural Features and Molecular Architecture

The molecular architecture of 1-(2-benzyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride represents a sophisticated combination of several important pharmacophoric elements. Understanding these structural features is crucial for evaluating its potential applications in medicinal chemistry and predicting its chemical behavior.

Core Structural Components

• Tetrahydroisoquinoline moiety: This partially reduced heterocyclic system forms the core skeleton of the molecule. Tetrahydroisoquinolines are important structural motifs found in numerous natural products and pharmaceutical agents. The 1,2,3,4-tetrahydroisoquinoline scaffold provides conformational rigidity while maintaining some flexibility due to its partially saturated nature.

• 1,2,3-Triazole ring: This five-membered heterocyclic ring contains three consecutive nitrogen atoms, forming a stable aromatic system. The 1,2,3-triazole functionality is a privileged structure in medicinal chemistry, known for its stability under physiological conditions and ability to participate in hydrogen bonding interactions.

• Carboxylic acid functional group: Attached to the 4-position of the triazole ring, this group introduces acidic character and potential for additional derivatization through various chemical transformations.

The unique combination of these structural elements creates a three-dimensional molecular architecture with distinct physicochemical properties that could influence its biological interactions and pharmaceutical potential.

Supplier Specification	Details
Product Code	OMXX-284854-01 (American Elements)
CAS Number	1306606-15-4
Purity	Research grade (specific percentage not indicated)
Packaging	Various options based on quantity

Bulk Packaging Information

For larger quantities, American Elements indicates that typical bulk packaging includes "palletized plastic 5 gallon/25 kg pails, fiber and steel drums to 1 ton". This suggests the compound can be supplied in quantities suitable for both small-scale research applications and larger process development or manufacturing purposes.